![molecular formula C17H22F3N3O B6462224 2-cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one CAS No. 2549036-27-1](/img/structure/B6462224.png)
2-cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one
Description
2-cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C17H22F3N3O and its molecular weight is 341.37 g/mol. The purity is usually 95%.
The exact mass of the compound 2-cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one is 341.17149682 g/mol and the complexity rating of the compound is 453. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Suzuki–Miyaura Coupling Reagents
The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with electrophilic organic groups. Specifically, boron reagents play a crucial role in this process. For SM coupling, several classes of boron reagents have been developed, each tailored for specific conditions . The compound may serve as an effective reagent in this context.
Enhancing Drug Potency
Compounds containing trifluoromethyl (-CF3) groups have attracted attention due to their impact on drug potency. By lowering the pKa of specific functional groups, such as cyclic carbamates, these trifluoromethyl-containing molecules can enhance interactions with target proteins. The compound’s unique structure may contribute to improved drug efficacy .
Metal-Free Synthesis of 1,2,4-Triazoles
In recent research, trifluoroacetimidoyl chlorides have been employed in a metal-free annulation reaction to synthesize 3-trifluoromethyl-1,2,4-triazoles. These heterocycles find applications in medicinal chemistry and materials science. The compound’s reactivity and stability make it a valuable building block for such syntheses .
Organofluorine Chemistry
As an organofluorine compound, this molecule belongs to a class of chemicals that contain fluorine atoms bonded to carbon. Organofluorines exhibit unique properties, including high lipophilicity, metabolic stability, and altered reactivity. Researchers explore their applications in drug design, agrochemicals, and materials science .
Protodeboronation Strategies
Protodeboronation reactions involve the removal of boron from boronic esters. The compound’s trifluoromethyl group could play a role in such processes. For instance, less nucleophilic boron ate complexes, including those with trifluoromethyl substituents, have been explored to prevent unwanted side reactions during complex formation. These strategies are relevant in the synthesis of complex molecules .
properties
IUPAC Name |
2-cyclopropyl-1-[3-[methyl-[3-(trifluoromethyl)pyridin-2-yl]amino]piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22F3N3O/c1-22(16-14(17(18,19)20)5-2-8-21-16)13-4-3-9-23(11-13)15(24)10-12-6-7-12/h2,5,8,12-13H,3-4,6-7,9-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYIUKGRLLKEXII-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCN(C1)C(=O)CC2CC2)C3=C(C=CC=N3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22F3N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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